2-(Trifluoromethyl)-7,8-dihydro-5H-pyrido[4,3-d]pyrimidine-6-sulfonyl fluoride

• IUPAC Name: 2-(trifluoromethyl)-7,8-dihydro-5H-pyrido[4,3-d]pyrimidine-6-sulfonyl fluoride
• InChI: InChI=1S/C8H7F4N3O2S/c9-8(10,11)7-13-3-5-4-15(18(12,16)17)2-1-6(5)14-7/h3H,1-2,4H2
• InChI Key: QHBZIXLNPNWZQU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CN=C(N=C21)C(F)(F)F)S(=O)(=O)F
• Molecular Formula: C8H7F4N3O2S
• Molecular Weight: 285.22 g/mol
• CAS No.: 2411256-21-6

Description

Trifluoromethylpyridines are a key structural motif in active agrochemical and pharmaceutical ingredients. They are used in the protection of crops from pests and also in the pharmaceutical and veterinary industries. The biological activities of these derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety.

Synthesis Analysis

The synthesis of trifluoromethylpyridines and its derivatives has been a topic of research in the agrochemical and pharmaceutical industries. Various methods of synthesizing these compounds have been reported.

Molecular Structure Analysis

Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring. They are an integral part of numerous well-known biological molecules, such as cytosine, uracil, thymine, thiamine (vitamin B1), among others.

Chemical Reactions Analysis

Trifluoromethylpyridines are used as intermediates for the synthesis of several crop-protection products. They are also used in the synthesis of various pharmaceutical and veterinary products.

Physical and Chemical Properties Analysis

Trifluoromethylpyridines exhibit unique physicochemical properties due to the presence of the fluorine atom and the pyridine moiety. These properties make them useful in various applications in the agrochemical, pharmaceutical, and functional materials fields.

Mechanism of Action

The biological activities of trifluoromethylpyridines and its derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety. They are known to display a wide array of biological and pharmacological activities.

Safety and Hazards

While specific safety data for “2-(Trifluoromethyl)-7,8-dihydro-5H-pyrido[4,3-d]pyrimidine-6-sulfonyl fluoride” is not available, it’s important to note that chemicals can be hazardous and should be handled with care. For example, some chemicals are considered hazardous by the OSHA Hazard Communication Standard and can cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity.

Future Directions

The development of fluorinated organic chemicals, including trifluoromethylpyridines, is becoming an increasingly important research topic. It is expected that many novel applications of these compounds will be discovered in the future.